N-(2-(cyclohex-1-en-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C20H28N2O3/c23-20(21-11-8-16-4-2-1-3-5-16)18-6-7-19(22-14-18)25-15-17-9-12-24-13-10-17/h4,6-7,14,17H,1-3,5,8-13,15H2,(H,21,23)
• InChI Key: HNYRICXMXYMADU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=CN=C(C=C2)OCC3CCOCC3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034448-11-6

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a useful research compound. Its molecular formula is C20H28N2O3 and its molecular weight is 344.455. The purity is usually 95%.
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Scientific Research Applications

Binding and Hydrolysis by Human Serum Albumin

Nicotinamide esters, including those with structural elements similar to the compound , have been studied for their interactions with human serum albumin, demonstrating varied behaviors in terms of binding and hydrolysis. These interactions have implications for understanding the pharmacokinetics and pharmacodynamics of nicotinamide-derived medications and could inform the development of new therapeutic agents (Steiner, Mayer, & Testa, 1992).

Oxidative Carbon-Hydrogen Bond Activation

The oxidative carbon-hydrogen bond activation in the synthesis of structurally diverse compounds is another area of research. This process facilitates the creation of a library of substituted tetrahydropyrans, indicating the potential of such methodologies for generating compounds with significant biological activity. This research could be relevant for synthesizing variants of the compound of interest to explore its biological activities or potential therapeutic applications (Zaware et al., 2011).

Molecular Assemblies and Energetic Analysis

The study of molecular assemblies and energetic analysis in cocrystals of nicotinamide and related compounds with dihydroxybenzoic acids highlights the importance of basic recognition patterns and crystal lattice energetic features. Such studies contribute to our understanding of the solid-state properties of these compounds, which is crucial for drug formulation and the design of materials with specific physical properties (Jarzembska et al., 2017).

Utilization by Mammals, Insects, and Bacteria

The utilization of nicotinamide derivatives by mammals, insects, and bacteria offers insights into the metabolic pathways involving these compounds. Understanding how different organisms metabolize nicotinamide derivatives can inform their use in medical, agricultural, and biotechnological applications. This knowledge may also provide a basis for investigating the metabolic fate of N-(2-(cyclohex-1-en-1-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide in various biological systems (Ellinger, Fraenkel, & Abdel Kader, 1947).